Cas no 286850-64-4 (1H-Thieno[2,3-b][1,4]thiazin-2(3H)-one, 6-acetyl-3,3-dimethyl-)

• Product Name: 1H-Thieno[2,3-b][1,4]thiazin-2(3H)-one, 6-acetyl-3,3-dimethyl-
• CAS No: 286850-64-4
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.329839944839
• CID: 1435666
• Update Time: 2024-08-15

1H-Thieno[2,3-b][1,4]thiazin-2(3H)-one, 6-acetyl-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-b][1,4]thiazin-2(3H)-one, 6-acetyl-3,3-dimethyl-

• Inchi： 1S/C10H11NO2S2/c1-5(12)7-4-6-8(14-7)15-10(2,3)9(13)11-6/h4H,1-3H3,(H,11,13)
• InChI Key： JFRHAMDSEFIJTQ-UHFFFAOYSA-N
• SMILES： S1C(C)(C)C(=O)NC2C=C(C(C)=O)SC1=2

Computed Properties

• Exact Mass: 241.02323

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Melting Point: 180-183 °C(Solv: ethanol, 50% (64-17-5); water (7732-18-5))
• Boiling Point: 457.7±45.0 °C(Predicted)
• PSA: 46.17
• pka: 12.34±0.40(Predicted)